Cas no 70027-95-1 (2,2,4-trimethylpentanal)

2,2,4-Trimethylpentanal is a branched-chain aldehyde with the molecular formula C₈H₁₆O. It is characterized by its high reactivity due to the presence of an aldehyde functional group, making it a valuable intermediate in organic synthesis. The compound's branched structure contributes to its stability and low volatility, which is advantageous in applications requiring controlled reactivity. It is commonly used in the production of fragrances, flavors, and specialty chemicals, where its distinct structural properties enable precise modifications. The compound's purity and consistent performance make it suitable for industrial-scale processes, particularly in fine chemical manufacturing. Proper handling is essential due to its potential irritant properties.

2,2,4-trimethylpentanal structure

Product Name:2,2,4-trimethylpentanal

CAS No:70027-95-1

MF:C₈H₁₆O

MW:128.212042808533

CID:3479412

PubChem ID:12508202

Update Time:2025-05-20

2,2,4-trimethylpentanal Chemical and Physical Properties

Names and Identifiers

- PENTANAL, 2,2,4-TRIMETHYL-
- 2,2,4-trimethylpentanal
- EN300-1218199
- RYMBYRHQENVRPJ-UHFFFAOYSA-N
- F2147-6056
- AKOS022633329
- 70027-95-1
- SCHEMBL731115
- Inchi： 1S/C8H16O/c1-7(2)5-8(3,4)6-9/h6-7H,5H2,1-4H3
- InChI Key： RYMBYRHQENVRPJ-UHFFFAOYSA-N
- SMILES： C(=O)C(C)(C)CC(C)C

Computed Properties

Exact Mass: 128.120115130Da
Monoisotopic Mass: 128.120115130Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 92.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 17.1Å²

2,2,4-trimethylpentanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T206921-100mg	2,2,4-Trimethylpentanal	70027-95-1		100mg	$879.00	2023-05-17
TRC	T206921-500mg	2,2,4-Trimethylpentanal	70027-95-1		500mg	$3422.00	2023-05-17
TRC	T206921-1g	2,2,4-Trimethylpentanal	70027-95-1		1g	$ 4430.00	2022-06-03
TRC	T206921-1000mg	2,2,4-Trimethylpentanal	70027-95-1		1g	$5344.00	2023-05-17
Enamine	EN300-1218199-0.05g	2,2,4-trimethylpentanal	70027-95-1	95%	0.05g	$202.0	2023-07-10
Enamine	EN300-1218199-0.1g	2,2,4-trimethylpentanal	70027-95-1	95%	0.1g	$301.0	2023-07-10
Enamine	EN300-1218199-0.25g	2,2,4-trimethylpentanal	70027-95-1	95%	0.25g	$431.0	2023-07-10
Enamine	EN300-1218199-0.5g	2,2,4-trimethylpentanal	70027-95-1	95%	0.5g	$679.0	2023-07-10
Enamine	EN300-1218199-1.0g	2,2,4-trimethylpentanal	70027-95-1	95%	1.0g	$871.0	2023-07-10
Enamine	EN300-1218199-2.5g	2,2,4-trimethylpentanal	70027-95-1	95%	2.5g	$1707.0	2023-07-10

2,2,4-trimethylpentanal Related Literature

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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Additional information on 2,2,4-trimethylpentanal

2,2,4-Trimethylpentanal (CAS No: 70027-95-1)

2,2,4-Trimethylpentanal, also known by its CAS number 70027-95-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound belongs to the class of aldehydes and is characterized by its branched carbon chain structure, which imparts it with distinctive chemical and physical properties. The molecule consists of a five-carbon chain with three methyl groups attached at specific positions, making it a valuable intermediate in various chemical syntheses.

The chemical structure of 2,2,4-trimethylpentanal plays a pivotal role in determining its reactivity and functionality. The presence of multiple methyl groups not only stabilizes the molecule but also enhances its ability to participate in various organic reactions. Recent studies have highlighted its potential as a key precursor in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. Its ability to undergo oxidation, reduction, and condensation reactions makes it an indispensable building block in modern organic chemistry.

One of the most notable advancements in the study of 2,2,4-trimethylpentanal is its application in the development of novel fragrances and flavor compounds. Researchers have discovered that this compound exhibits a pleasant aroma profile, making it highly suitable for use in the perfume and cosmetic industries. Its ability to blend seamlessly with other aromatic compounds has led to its widespread adoption in creating sophisticated fragrance formulations.

In addition to its role in fragrance synthesis, 2,2,4-trimethylpentanal has also found applications in the food industry as a flavor enhancer. Recent studies have demonstrated its potential as a natural flavoring agent in beverages and food products, offering a unique taste profile that enhances consumer experience without compromising on safety or quality.

The synthesis of 2,2,4-trimethylpentanal has been optimized through innovative methodologies that emphasize sustainability and efficiency. Traditional methods involving multi-step reactions have been replaced with streamlined processes that minimize waste and reduce environmental impact. These advancements have not only improved the cost-effectiveness of production but also aligned with global efforts to promote green chemistry practices.

From a safety standpoint, 2,2,4-trimethylpentanal has been thoroughly evaluated for its toxicological properties. Regulatory bodies have deemed it safe for use in specified applications when handled according to established guidelines. Its low toxicity profile makes it an ideal choice for industries where human exposure is a concern.

In conclusion, 2,2,4-trimethylpentanal (CAS No: 70027-95-1) stands as a testament to the continuous evolution of organic chemistry. Its unique properties, coupled with cutting-edge research advancements, position it as a cornerstone in various industrial applications. As scientists continue to explore its potential, this compound is poised to play an even more significant role in shaping the future of chemical innovation.